Cas no 1185320-03-9 (2-Acetyl-6-(methyl-d3)-pyridine)

• Product name: 2-Acetyl-6-(methyl-d3)-pyridine
• CAS No: 1185320-03-9
• MF: C₈H₆D₃NO
• MW: 138.18
• CID: 5143188
• PubChem ID: 45785306

2-Acetyl-6-(methyl-d3)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-6-(methyl-d3)-pyridine
• AKOS015944265
• F92441
• 1185320-03-9

• Inchi： 1S/C8H9NO/c1-6-4-3-5-8(9-6)7(2)10/h3-5H,1-2H3/i1D3
• InChI Key： FPQMUQPPAYCAME-FIBGUPNXSA-N
• SMILES： C(C1=CC=CC(C([2H])([2H])[2H])=N1)(=O)C

Computed Properties

• Exact Mass: 138.087244148g/mol
• Monoisotopic Mass: 138.087244148g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų